Cas no 71682-88-7 (2-Propenenitrile, 3-amino-3-[3-(trifluoromethyl)phenyl]-)
71682-88-7 structure
Product Name:2-Propenenitrile, 3-amino-3-[3-(trifluoromethyl)phenyl]-
CAS No:71682-88-7
MF:C10H7F3N2
MW:212.171192407608
CID:4155671
PubChem ID:70480432
Update Time:2025-04-24
2-Propenenitrile, 3-amino-3-[3-(trifluoromethyl)phenyl]- Chemical and Physical Properties
Names and Identifiers
-
- 2-Propenenitrile, 3-amino-3-[3-(trifluoromethyl)phenyl]-
- 3-amino-3-[3-(trifluoromethyl)phenyl]prop-2-enenitrile
- 3-Amino-3-[3-(trifluoromethyl)phenyl]-2-propenenitrile
- DTXSID901211475
- SCHEMBL10958305
- UNSFJLBLJFORPU-UHFFFAOYSA-N
- 71682-88-7
-
- Inchi: 1S/C10H7F3N2/c11-10(12,13)8-3-1-2-7(6-8)9(15)4-5-14/h1-4,6H,15H2
- InChI Key: UNSFJLBLJFORPU-UHFFFAOYSA-N
- SMILES: FC(C1C=CC=C(C(=CC#N)N)C=1)(F)F
Computed Properties
- Exact Mass: 212.05613272Da
- Monoisotopic Mass: 212.05613272Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 15
- Rotatable Bond Count: 1
- Complexity: 298
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 1
- XLogP3: 2.1
- Topological Polar Surface Area: 49.8Ų
2-Propenenitrile, 3-amino-3-[3-(trifluoromethyl)phenyl]- Related Literature
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A. B. F. da Silva,K. Capelle Phys. Chem. Chem. Phys., 2009,11, 4564-4569
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Amit Kumar Majhi,Subbarao Kanchi,V. Venkataraman,K. G. Ayappa,Prabal K. Maiti Soft Matter, 2015,11, 8632-8640
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Jing Yu,Yu-Qi Lyu,Jiapeng Liu,Mohammed B. Effat,Junxiong Wu J. Mater. Chem. A, 2019,7, 17995-18002
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Yaling Zhang,Chunhui Dai,Shiwei Zhou,Bin Liu Chem. Commun., 2018,54, 10092-10095
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Chen-Yu Chien,Sheng-Sheng Yu Chem. Commun., 2020,56, 11949-11952
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